Cas no 893945-22-7 (N-2-(3-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-1-benzofuran-2-carboxamide)

• Product Name: N-2-(3-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-1-benzofuran-2-carboxamide
• CAS No: 893945-22-7
• MF: C₂₁H₁₇N₃O₄S
• MW: 407.442383527756
• CID: 6418733
• PubChem ID: 7484758
• Update Time: 2025-07-31

N-2-(3-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-[2,6-dihydro-2-(3-methylphenyl)-5,5-dioxido-4H-thieno[3,4-c]pyrazol-3-yl]-
• N-[2-(3-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-1-benzofuran-2-carboxamide
• CHEMBL1348380
• N-[2-(3-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-1-benzofuran-2-carboxamide
• F1879-0328
• HMS2970J04
• MLS001239178
• 893945-22-7
• AB00866909-06
• AKOS024616539
• N-(5,5-dioxido-2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzofuran-2-carboxamide
• SMR000806964

• Inchi： 1S/C21H17N3O4S/c1-13-5-4-7-15(9-13)24-20(16-11-29(26,27)12-17(16)23-24)22-21(25)19-10-14-6-2-3-8-18(14)28-19/h2-10H,11-12H2,1H3,(H,22,25)
• InChI Key： ODNAZZDQSWUZPC-UHFFFAOYSA-N
• SMILES： S1(CC2C(=C(NC(C3=CC4C=CC=CC=4O3)=O)N(C3C=CC=C(C)C=3)N=2)C1)(=O)=O

Computed Properties

• Exact Mass: 407.09397721g/mol
• Monoisotopic Mass: 407.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 596.6±50.0 °C(Predicted)
• pka: 11.27±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(3-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-1-benzofuran-2-carboxamide

N-2-(3-Methylphenyl)-5,5-Dioxo-2H,4H,6H-5λ6-Thieno[3,4-c]Pyrazol-3-Yl-1-Benzofuran-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 893945-22-7, named N-2-(3-methylphenyl)-5,5-dioxo-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl-1-benzofuran-2-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a benzofuran core and a thienopyrazole moiety. The presence of these functional groups suggests that the molecule may exhibit unique electronic properties and reactivity.

Recent studies have highlighted the importance of thienopyrazole derivatives in drug discovery. These compounds are known for their ability to modulate various biological targets, including enzymes and receptors. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that thienopyrazole-containing molecules can act as potent inhibitors of kinase enzymes, which are critical in cancer signaling pathways. This makes the compound a promising candidate for anti-tumor therapies.

The benzofuran component of this molecule further enhances its potential applications. Benzofurans are known for their aromatic stability and ability to participate in π–π interactions. These properties make them ideal for use in designing drugs with improved bioavailability and selectivity. Additionally, benzofurans have been shown to exhibit anti-inflammatory and antioxidant activities, which could be harnessed in the development of novel therapeutic agents.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions. The synthesis begins with the preparation of the thienopyrazole ring system, followed by the introduction of the benzofuran moiety through coupling reactions. Advanced techniques such as Suzuki-Miyaura coupling and Stille coupling have been employed to achieve high yields and purity. These methods not only ensure the structural integrity of the molecule but also pave the way for large-scale production if required.

In terms of characterization, modern analytical techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. High-resolution mass spectrometry (HRMS) has provided precise molecular weight data, while 1D and 2D NMR experiments have elucidated the spatial arrangement of atoms within the molecule. These insights are crucial for understanding the compound's physical properties and behavior in different environments.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to further advance our understanding of this compound's properties. Molecular docking studies using software like AutoDock can provide valuable information about its binding affinity to various biological targets. Furthermore, density functional theory (DFT) calculations can shed light on its electronic structure and reactivity under different conditions.

In conclusion, N-2-(3-methylphenyl)-5,5-dioxo-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-Yl-1-benzofuran-2-carboxamide represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique structural features and potential biological activities make it a subject of great interest to researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the development of novel therapeutic agents and advanced materials.